Cas no 16600-93-4 (1,3-Benzenediol,5-methoxy-2-nitro-)

• Product Name: 1,3-Benzenediol,5-methoxy-2-nitro-
• CAS No: 16600-93-4
• MF: C₇H₇NO₅
• MW: 185.134182214737
• CID: 134595
• Update Time: 2024-01-25

1,3-Benzenediol,5-methoxy-2-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,5-methoxy-2-nitro-
• 1,3-Dihydroxy-5-methoxy-2-nitrobenzene
• 2,6-Dihydroxy-4-methoxynitrobenzene
• Resorcinol,5-methoxy-2-nitro- (6CI,8CI)
• 5-methoxy-2-nitro-1,3-benzenediol
• 1,3-Benzenediol, 5-methoxy-2-nitro-

• Inchi： 1S/C7H7NO5/c1-13-4-2-5(9)7(8(11)12)6(10)3-4/h2-3,9-10H,1H3
• InChI Key： FUELYBCVVDMRMT-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OC)=CC(O)=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 185.03241

Experimental Properties

• Density: 1.515±0.06 g/cm3(Predicted)
• Melting Point: 154 °C(Solv: ethanol (64-17-5))
• Boiling Point: 337.6±37.0 °C(Predicted)
• PSA: 92.83
• pka: 4.71±0.20(Predicted)